Cas no 78686-79-0 (methyl 5-bromo-2-chloropyridine-3-carboxylate)

• Product Name: methyl 5-bromo-2-chloropyridine-3-carboxylate
• CAS No: 78686-79-0
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• MDL: MFCD03844848
• CID: 60025
• PubChem ID: 2763343
• Update Time: 2025-04-18

methyl 5-bromo-2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-chloronicotinate
• Methyl 5-bromo-2-chloro-3-pyridinecarboxylate
• Methyl 5-bromo-2-chloropyridine-3-carboxylate
• 5-Bromo-2-chloropyridine-3-carboxylic acid methyl ester
• 5-Bromo-2-chloronicotinic Acid Methyl Ester
• 5-Bromo-2-chloro-3-pyridinecarboxylic Acid Methyl Ester
• Methyl 2-chloro-5-bromo-3-pyridinecarboxylate
• METHYL5-BROMO-2-CHLORONICOTINATE
• 5-BROMO-2-CHLORO-NICOTINIC ACID METHYL ESTER
• methyl 5-bromo-2-chloro-pyridine-3-carboxylate
• 3-PYRIDINECARBOXYLIC ACID, 5-BROMO-2-CHLORO-, METHYL ESTER
• PubChem12966
• KSC494E4B
• methyl-5-bromo-2-c
• AM20070203
• FT-0648898
• MOMQDEDQGJAKII-UHFFFAOYSA-N
• PB26106
• AKOS005069304
• MFCD03844848
• methyl-5-bromo-2-chloronicotinate
• DTXSID50376904
• A9876
• 78686-79-0
• 10W-0710
• SY007501
• CL0222
• Methyl 5-bromo-2-chloropyridine-3-carboxylate, 97%
• Z1010326546
• EN300-94996
• M2513
• AC-3566
• J-522444
• CS-D1791
• Methyl 5-bromo-2-chloronicotinate, AldrichCPR
• SCHEMBL733159
• DTXCID10327932
• BBL011233
• STK935933
• DB-007689
• methyl 5-bromo-2-chloropyridine-3-carboxylate

• MDL： MFCD03844848
• Inchi： 1S/C7H5BrClNO2/c1-12-7(11)5-2-4(8)3-10-6(5)9/h2-3H,1H3
• InChI Key： MOMQDEDQGJAKII-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(=O)OC)=C1)Cl

Computed Properties

• Exact Mass: 248.91900
• Monoisotopic Mass: 248.919
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 2.4

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.7±0.1 g/cm3
• Melting Point: 50.0 to 54.0 deg-C
• Boiling Point: 275.6±35.0 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.568
• PSA: 39.19000
• LogP: 2.28410
• Sensitiveness: Light, Air & Moisture Sensitive

methyl 5-bromo-2-chloropyridine-3-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H302
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature